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Compound of Interest

Compound Name: Ethyl 4-ethoxybenzoate

Cat. No.: B1215943

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of December 2025, publicly accessible, definitive quantitative data from
standardized genotoxicity assays for Ethyl 4-ethoxybenzoate is limited. This document
summarizes the currently available information and highlights the existing data gaps.

Executive Summary

Ethyl 4-ethoxybenzoate is a benzoate ester with known antimicrobial properties. While some
sources suggest a potential for genotoxicity, a thorough review of publicly available literature
and regulatory databases reveals a significant lack of comprehensive and conclusive data from
standard genotoxicity assays. This whitepaper aims to provide a detailed overview of the
current state of knowledge regarding the genotoxic potential of Ethyl 4-ethoxybenzoate,
present the available information in a structured format, and identify critical data gaps for future
research.

Chemical and Physical Properties
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Property Value

IUPAC Name ethyl 4-ethoxybenzoate

Synonyms Benzoic acid,. 4-et-h0xy-, ethyl ester; 4-
Ethoxybenzoic acid ethyl ester

CAS Number 23676-09-7

Molecular Formula C11H1403

Molecular Weight 194.23 g/mol

Appearance Colorless to pale yellow liquid

Review of Genotoxicity Data

A comprehensive search of scientific literature and regulatory databases for genotoxicity data
on Ethyl 4-ethoxybenzoate yielded limited and, in some cases, ambiguous results. The
standard battery of genotoxicity tests includes the bacterial reverse mutation assay (Ames
test), in vitro and in vivo micronucleus assays, and the in vitro chromosomal aberration assay.

Bacterial Reverse Mutation Assay (Ames Test, OECD
471)

One document from the Maryland Department of the Environment contains a reference to an
Ames test result that may be associated with Ethyl 4-ethoxybenzoate. However, the
information is presented ambiguously and is located under a section detailing the toxicity of
Diphenylmethane-4,4'-diisocyanate (MDI), making its direct applicability to Ethyl 4-
ethoxybenzoate uncertain.

Data Summary:

Test System Metabolic Activation Result

Salmonella typhimurium With and without Ambiguous
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Source: Maryland Department of the Environment. Caution is advised in the interpretation of
this data due to the ambiguous presentation in the source document.

In Vivo Micronucleus Assay (OECD 474)

The same Maryland Department of the Environment report also includes a result for an in vivo
micronucleus assay. Similar to the Ames test data, this information is presented in a context
that makes its association with Ethyl 4-ethoxybenzoate unclear.

Data Summary:

Test System Route of Administration Result

) Negative. No clastogenic effect
Rat (male) Inhalation red
reported.

Source: Maryland Department of the Environment. Caution is advised in the interpretation of
this data due to the ambiguous presentation in the source document.

In Vitro Chromosomal Aberration Assay (OECD 473)

No data from an in vitro chromosomal aberration assay specifically for Ethyl 4-
ethoxybenzoate was found in the public domain.

Other Relevant Information

o A material safety data sheet for Ethyl 4-ethoxybenzoate explicitly states "No data available"
for germ cell mutagenicity.

e The European Chemicals Agency (ECHA) substance information portal indicates a prediction
of likely meeting the criteria for mutagenicity, however, this is a computational prediction and
not based on experimental results.

o A product information sheet from a chemical supplier states that Ethyl 4-ethoxybenzoate
"has a genotoxic potential and can induce mutations in cells," but does not provide
references to any supporting studies.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1215943?utm_src=pdf-body
https://www.benchchem.com/product/b1215943?utm_src=pdf-body
https://www.benchchem.com/product/b1215943?utm_src=pdf-body
https://www.benchchem.com/product/b1215943?utm_src=pdf-body
https://www.benchchem.com/product/b1215943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Protocols

Due to the lack of detailed study reports, the specific experimental protocols for the
aforementioned ambiguous results could not be obtained. For a comprehensive understanding,
a generic workflow for standard genotoxicity assays is provided below.

General Workflow for In Vitro Genotoxicity Testing

The following diagram illustrates a typical workflow for conducting in vitro genotoxicity assays,
such as the Ames test or in vitro chromosomal aberration assay.
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General workflow for in vitro genotoxicity assays.

Signaling Pathways and Mechanisms of Action
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There is currently no available information detailing the specific signaling pathways or
mechanisms by which Ethyl 4-ethoxybenzoate may exert genotoxic effects. Research in this
area is a critical data gap. A hypothetical logical relationship for investigating potential
genotoxicity is presented below.

Ethyl 4-ethoxybenzoate
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Hypothetical logical relationship for genotoxicity investigation.

Conclusion and Future Directions

The assessment of the genotoxic potential of Ethyl 4-ethoxybenzoate is currently hampered
by a significant lack of clear, publicly available data from standardized assays. The ambiguous
nature of the limited existing information necessitates a cautious approach to any safety
evaluation.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1215943?utm_src=pdf-body
https://www.benchchem.com/product/b1215943?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

For a comprehensive understanding of the genotoxic risk profile of Ethyl 4-ethoxybenzoate,
the following studies are recommended:

o A standard bacterial reverse mutation assay (Ames test, OECD 471) with a clear and
comprehensive report.

e An in vitro mammalian cell gene mutation test (e.g., Mouse Lymphoma Assay, OECD 490, or
HPRT assay, OECD 476).

e An in vitro micronucleus test (OECD 487) or chromosomal aberration test (OECD 473) in
mammalian cells.

« If any of the in vitro assays yield positive or equivocal results, an in vivo follow-up study, such
as the mammalian erythrocyte micronucleus test (OECD 474), would be warranted.

The generation of robust data from these standardized assays is crucial for an accurate
assessment of the genotoxic potential of Ethyl 4-ethoxybenzoate and to inform the safety
assessment for its various applications.

« To cite this document: BenchChem. [Genotoxic Potential of Ethyl 4-ethoxybenzoate: A
Technical Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215943#genotoxic-potential-of-ethyl-4-
ethoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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